Cas no 1262006-72-3 ([1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro-)

• Product Name: [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro-
• CAS No: 1262006-72-3
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18321494
• CID: 2768956
• Update Time: 2025-10-29

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro-

• MDL： MFCD18321494
• Inchi： 1S/C14H10FNO4/c15-12-6-7(1-2-11(12)14(19)20)8-3-9(13(17)18)5-10(16)4-8/h1-6H,16H2,(H,17,18)(H,19,20)
• InChI Key： DDYNBOOTTXBDNA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C(O)=O)C(F)=C2)=CC(N)=CC(C(O)=O)=C1

Additional information on [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro-

Introduction to [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- (CAS No. 1262006-72-3)

[1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1262006-72-3, belongs to a class of molecules known for their versatile applications in medicinal chemistry and material science. The unique structural features of this compound, particularly its biphenyl core substituted with carboxylic acid and amino groups, make it a promising candidate for further exploration in drug development and functional materials.

The biphenyl scaffold is a well-studied moiety in organic chemistry, renowned for its stability and ability to participate in various chemical reactions. In the case of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro-, the presence of both carboxylic acid and amino groups introduces additional reactivity, enabling a wide range of synthetic modifications. These functional groups can be utilized to attach other pharmacophores or to form complex molecular architectures, making the compound an attractive building block for the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and electronic properties of this compound. Studies have shown that the fluoro-substituent at the 3' position significantly influences the electronic distribution and potential binding interactions with biological targets. This has opened up new avenues for designing molecules with enhanced binding affinity and selectivity, which are crucial factors in drug discovery.

The carboxylic acid groups in [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- can also be exploited for various applications. For instance, they can be used to form esters or amides, which are common motifs in drug molecules. Additionally, the amino group provides a site for further functionalization through reductive amination or other coupling reactions. These properties make the compound a valuable intermediate in the synthesis of complex organic molecules.

In the realm of pharmaceutical research, [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- has been investigated for its potential as a precursor in the development of new drugs. The biphenyl core is frequently found in bioactive molecules due to its ability to mimic certain biological structures and interactions. The introduction of fluorine atoms into such structures can modulate metabolic stability and improve pharmacokinetic properties. This has led to several studies exploring its utility in designing compounds with improved therapeutic profiles.

One particularly intriguing aspect of this compound is its potential application in materials science. The unique arrangement of functional groups on the biphenyl core can lead to interesting electronic properties when incorporated into polymers or other materials. Researchers have been exploring its use as a monomer or intermediate in the synthesis of conductive polymers and liquid crystals. These materials have applications ranging from organic electronics to advanced display technologies.

The synthesis of [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- involves multiple steps that require careful optimization to ensure high yield and purity. Modern synthetic methodologies often employ catalytic processes or transition metal complexes to facilitate key transformations. Advances in green chemistry have also influenced the approach to its synthesis by emphasizing sustainable practices and minimizing waste generation.

The spectroscopic properties of this compound have been extensively studied to aid in its characterization and understanding of its behavior under different conditions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed information about its molecular structure and dynamics. These data are crucial for interpreting its reactivity and potential applications.

In conclusion, [1,1'-Biphenyl]-3,4'-dicarboxylic acid, 5-amino-3'-fluoro- (CAS No. 1262006-72-3) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative drug design and material development. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.